Cas no 100059-61-8 (Propanoic acid, 2-methyl-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: Propanoic acid, 2-methyl-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 100059-61-8
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 1124317
• Update Time: 2024-07-27

Propanoic acid, 2-methyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C11H14O4S/c1-8-3-5-10(6-4-8)16(14,15)7-9(2)11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： ITYNUBLPNWAXAK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 242.06128g/mol
• Monoisotopic Mass: 242.06128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.29g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 456.7±45.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)